Cas no 53859-67-9 (Carbamodithioic acid,ethyl-, propyl ester (9CI))
53859-67-9 structure
Product Name:Carbamodithioic acid,ethyl-, propyl ester (9CI)
CAS No:53859-67-9
MF:C6H13NS2
MW:163.304118871689
CID:380440
PubChem ID:3034736
Update Time:2025-04-19
Carbamodithioic acid,ethyl-, propyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamodithioic acid,ethyl-, propyl ester (9CI)
- Propyl ethyldithiocarbamate
- propyl N-ethylcarbamodithioate
- SCHEMBL9179838
- 2UY42MB6UX
- DTXSID10202119
- CARBAMODITHIOIC ACID, ETHYL-, PROPYL ESTER
- NS00032859
- UNII-2UY42MB6UX
- EINECS 258-824-3
- 53859-67-9
-
- Inchi: 1S/C6H13NS2/c1-3-5-9-6(8)7-4-2/h3-5H2,1-2H3,(H,7,8)
- InChI Key: DHHZMMARLMPOOK-UHFFFAOYSA-N
- SMILES: S(C(NCC)=S)CCC
Computed Properties
- Exact Mass: 163.04909
- Monoisotopic Mass: 163.04894177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 12.03
Carbamodithioic acid,ethyl-, propyl ester (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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